N-[(E)-(3-hydroxy-4-methoxyphenyl)methylideneamino]-4,6-diphenylpyrimidine-2-carboxamide

• Molecular Formula: C25H20N4O3
• Molecular Weight: 424.5 g/mol
• IUPAC Name: N-[(E)-(3-hydroxy-4-methoxyphenyl)methylideneamino]-4,6-diphenylpyrimidine-2-carboxamide
• InChI: InChI=1S/C25H20N4O3/c1-32-23-13-12-17(14-22(23)30)16-26-29-25(31)24-27-20(18-8-4-2-5-9-18)15-21(28-24)19-10-6-3-7-11-19/h2-16,30H,1H3,(H,29,31)/b26-16+
• InChI Key: IZCIIXYLFYRZPN-WGOQTCKBSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=N/NC(=O)C2=NC(=CC(=N2)C3=CC=CC=C3)C4=CC=CC=C4)O
• SMILES: COC1=C(C=C(C=C1)C=NNC(=O)C2=NC(=CC(=N2)C3=CC=CC=C3)C4=CC=CC=C4)O

Description

N-[(3-hydroxy-4-methoxyphenyl)methylideneamino]-4,6-diphenyl-2-pyrimidinecarboxamide is a member of pyrimidines.

Scientific Research Applications

Crystal and Molecular Structure Studies

N-[(E)-(3-hydroxy-4-methoxyphenyl)methylideneamino]-4,6-diphenylpyrimidine-2-carboxamide has been explored for its structural characteristics. Rezinskikh et al. (2007) investigated the crystal and molecular structure of a related compound, N′-(4,6-diphenylpyrimidin-2-yl)-2-methylpropanoic hydrazide, using single crystal X-ray diffraction, highlighting its potential in structural chemistry research (Rezinskikh et al., 2007).

Biological Activity and Applications

The compound's analogs have demonstrated significant biological activities. For instance, Vasu et al. (2005) found that thiophene-3-carboxamide derivatives, which have a similar structure, exhibit antibacterial and antifungal activities. These findings suggest potential applications in developing antimicrobial agents (Vasu et al., 2005).

Synthesis and Chemical Transformations

The synthesis and chemical transformation of similar compounds have been a significant area of research. For instance, Harutyunyan et al. (2020) conducted a study on 4-(4-Aminophenyl)-2,6-diphenylpyrimidine, a compound with a similar structure, and explored its potential in various chemical transformations, which could be relevant for pharmaceutical and material science applications (Harutyunyan et al., 2020).

Potential in Drug Development

The compound's structural analogs have been investigated for their potential in drug development. Schroeder et al. (2009) researched substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluorophenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides, demonstrating their efficacy as kinase inhibitors, which indicates potential for similar compounds in therapeutic applications (Schroeder et al., 2009).